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Compound of Interest

Compound Name: Methanesulfonic anhydride

Cat. No.: B054373 Get Quote

Methanesulfonic Anhydride: A Comprehensive
Technical Guide
Methanesulfonic anhydride (Ms₂O) is a highly reactive and versatile reagent in organic

synthesis, serving as the acid anhydride of methanesulfonic acid.[1] It is widely employed as a

potent mesylating agent, finding significant application in the fields of pharmaceutical

development and fine chemical manufacturing. This technical guide provides an in-depth

overview of its core physical and chemical properties, detailed experimental protocols, and key

applications for researchers, scientists, and drug development professionals.

Physical Properties
Methanesulfonic anhydride is a white, crystalline solid at room temperature.[1][2] It is

characterized by its high reactivity, particularly its sensitivity to moisture, which necessitates

careful handling and storage in a cool, dry environment.[3][4] The compound is generally

soluble in a variety of aprotic organic solvents, including chloroform, benzene, dimethyl

sulfoxide (DMSO), and hot ether.[1][2][5][6]

A summary of its key physical properties is presented in the table below for easy reference and

comparison.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b054373?utm_src=pdf-interest
https://www.benchchem.com/product/b054373?utm_src=pdf-body
https://en.wikipedia.org/wiki/Methanesulfonic_anhydride
https://www.benchchem.com/product/b054373?utm_src=pdf-body
https://en.wikipedia.org/wiki/Methanesulfonic_anhydride
https://www.chembk.com/en/chem/Methanesulfonic%20anhydride
https://cymitquimica.com/cas/7143-01-3/
https://www.chemicalbook.com/article/methanesulfonic-anhydride-a-protective-reagent.htm
https://en.wikipedia.org/wiki/Methanesulfonic_anhydride
https://www.chembk.com/en/chem/Methanesulfonic%20anhydride
https://www.chemicalbook.com/article/methanesulfonic-anhydride-a-comprehensive-overview.htm
https://www.chemodex.com/products/methansulfonic-anhydride/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b054373?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

Molecular Formula C₂H₆O₅S₂ [1][2][3][7]

Molar Mass 174.19 g/mol [1][2][7]

Appearance
White to light brown/gray solid,

powder, or crystals
[1][2][8]

Melting Point 64-71 °C (147-160 °F) [1][2][5][6][8]

Boiling Point
125 °C at 4 mmHg (0.53 kPa)

138 °C at 10 mmHg (1.33 kPa)
[2][8][9]

Density 0.92 - 1.36 g/cm³ [1][2][8]

Solubility in Water Hydrolyzes [1]

Solubility (Organic)
Soluble in most aprotic organic

solvents
[1][2][3][5][6][8]

Vapor Density 3.3 (vs air) [2][8]

Chemical Properties and Reactivity
The chemical utility of methanesulfonic anhydride stems from its function as a powerful

electrophile, making it an excellent reagent for introducing the methanesulfonyl (mesyl) group

into various molecules.

Mesylation of Alcohols
One of the most common applications of methanesulfonic anhydride is the conversion of

alcohols to their corresponding methanesulfonates (mesylates).[1][4][5] This reaction is

typically carried out in the presence of a non-nucleophilic base, such as pyridine or

triethylamine, to neutralize the methanesulfonic acid byproduct. The resulting mesylates are

excellent leaving groups in nucleophilic substitution and elimination reactions. A key advantage

of using Ms₂O over methanesulfonyl chloride (MsCl) is the avoidance of chlorinated by-

products.[4]
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R-OH (Alcohol) R-OMs (Mesylate)

+ Ms₂O

MsOH (Methanesulfonic Acid)Ms₂O (Methanesulfonic Anhydride)

Reactants Products

Ar-H (Aromatic Ring) Ar-SO₂CH₃ (Aryl Sulfone)+ Ms₂O

Ms₂O MsOH

Lewis Acid
Catalyst
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Primary or Secondary
Alcohol (R-CH(OH)-R')

Sulfoxonium Complex
(Intermediate)

Reacts with

Ms₂O + DMSO

Aldehyde (R-CHO) or
Ketone (R-CO-R')

Elimination

Base (e.g., Et₃N)

Assists

Start: Methanesulfonic Acid
(CH₃SO₃H) & P₂O₅

Reaction:
Heat (e.g., 80°C) with stirring

Workup:
Extraction with Dichloromethane

Purification:
Vacuum Distillation or Recrystallization

Final Product:
Methanesulfonic Anhydride (Ms₂O)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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